Cas no 1805433-59-3 (3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1805433-59-3
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4859092
• Update Time: 2025-06-09

3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C7H3BrClF2NO2/c8-3-1-2(7(13)14)5(9)12-4(3)6(10)11/h1,6H,(H,13,14)
• InChI Key： OYISWJKNYCKRTP-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=C(N=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid

3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805433-59-3)

3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid is a highly specialized organic compound with the CAS registry number 1805433-59-3. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a pyridine ring with substituents at positions 2, 5, and 6. Specifically, the 2-position bears a difluoromethyl group (-CHF₂), the 5-position is a carboxylic acid group (-COOH), and the 6-position is substituted with a bromine atom (-Br). This combination of substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for further research and development.

The synthesis of 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for constructing such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate reaction times while maintaining product quality. Additionally, the application of catalytic systems, such as palladium-catalyzed cross-coupling reactions, has facilitated the introduction of halogen substituents like bromine at specific positions on the pyridine ring.

The physical properties of this compound are critical for its potential applications. It has a molecular weight of approximately 294.0 g/mol and is known to be sparingly soluble in water but soluble in organic solvents such as dichloromethane and ethyl acetate. Its melting point is around 180°C, which suggests moderate thermal stability. The presence of electron-withdrawing groups like bromine and chlorine at positions 6 and 2, respectively, increases the acidity of the carboxylic acid group at position 5. This enhanced acidity can be advantageous in certain chemical transformations where deprotonation or activation of the carboxylic acid group is required.

Recent studies have highlighted the potential of pyridine derivatives, including this compound, as building blocks for drug discovery. The combination of halogen atoms and fluorinated groups in its structure makes it an attractive candidate for exploring bioisosterism—a strategy where functional groups are replaced with bioisosteric equivalents to optimize pharmacokinetic properties. For example, fluorinated substituents are known to enhance lipophilicity and improve drug absorption profiles without significantly altering the molecule's pharmacodynamic properties.

In addition to its role in pharmaceutical research, this compound has shown promise in agrochemical applications. Pyridine-based compounds are often investigated for their pesticidal activity due to their ability to inhibit key enzymes in pest metabolism. Recent research has demonstrated that certain pyridine derivatives exhibit potent activity against agricultural pests such as aphids and nematodes. The presence of multiple halogen atoms in this compound may further enhance its pesticidal efficacy by increasing its stability under environmental conditions.

The environmental impact of 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid is another area of interest for researchers. As concerns about chemical pollution grow, there is increasing demand for compounds that degrade efficiently under natural conditions without leaving harmful residues. Preliminary studies suggest that this compound undergoes biodegradation under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, 3-Bromo-6-chloro-2-(difluoromethyl)pyridine-5-carboxylic acid (CAS No. 1805433-59-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure allows for diverse applications in drug discovery, agrochemicals, and materials science. Ongoing research continues to uncover new insights into its synthesis, properties, and utility, underscoring its importance as a valuable tool in modern organic chemistry.